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Compound of Interest

Compound Name: Ethyl phenylacetate

Cat. No.: B125129 Get Quote

An In-depth Technical Guide: Safety, Handling, and Toxicity of Ethyl Phenylacetate

Chemical Identification
Ethyl phenylacetate is an organic compound, the ester formed from ethanol and phenylacetic

acid. It is a colorless to pale yellow liquid that is found naturally in some fruits and flowers but is

also synthesized for use as a fragrance and flavoring agent.[1]

CAS Number: 101-97-3[2]

Molecular Formula: C₁₀H₁₂O₂[3][4]

Molecular Weight: 164.2 g/mol [2][3]

Synonyms: Ethyl 2-phenylacetate, Benzeneacetic acid, ethyl ester, Ethyl phenacetate,

Phenylacetic acid ethyl ester.[3][5][6][7]

Physical and Chemical Properties
A summary of the key physical and chemical properties of ethyl phenylacetate is presented

below. This data is essential for safe handling, storage, and use in experimental settings.
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Property Value Source(s)

Appearance
Clear, colorless to light yellow

liquid
[3][5]

Odor Sweet, honey-like, floral [1][5][8]

Boiling Point 226 °C / 438.8 °F [3][9]

Melting Point -29 °C / -20.2 °F [3]

Flash Point
91 °C - 102 °C / 196 °F - 216

°F (Closed Cup)
[3][10]

Density 1.030 - 1.033 g/cm³ at 20 °C [5][6]

Vapor Pressure 0.09 mmHg at 25 °C [11]

Vapor Density 5.7 (Air = 1) [5][11]

Water Solubility
1,478 mg/L at 25 °C (Slightly

soluble to insoluble)
[5][6]

Partition Coefficient (log Pow) 2.36 [3]

GHS Hazard Classification and Labeling
The classification of ethyl phenylacetate can vary between suppliers and regulatory bodies.

While some safety data sheets (SDS) classify it as non-hazardous, others assign specific

hazard categories.[2][12] The most comprehensive classification identifies it as an irritant and

potentially harmful if swallowed.[3][6][8]

Signal Word: Warning[3][8]

Hazard Statements:

H302: Harmful if swallowed[8]

H315: Causes skin irritation[3][6]

H319: Causes serious eye irritation[3][6]
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H335: May cause respiratory irritation[3]

Precautionary Statements:

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]
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GHS Hazard Classifications

Ethyl Phenylacetate

Skin Irritation
(Category 2)Causes

Eye Irritation
(Category 2)

Causes

STOT - Single Exposure
(Category 3, Respiratory)

May Cause

Acute Toxicity, Oral
(Category 4/5)

May Be
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Start Handling
Procedure

Don Appropriate PPE
(Gloves, Goggles)

Ensure Adequate
Ventilation

Dispense Chemical
(Avoid Inhalation/Contact)

Keep Away From
Incompatibles &
Ignition Sources

Tightly Seal Container
After Use

Store in Cool, Dry,
Well-Ventilated Area

End
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Accidental Exposure
to Ethyl Phenylacetate

Inhalation Skin Contact Eye Contact Ingestion

1. Move to fresh air.
2. Provide oxygen if breathing is difficult.

3. Get medical attention.

1. Remove contaminated clothing.
2. Wash skin with soap & water.

3. Get medical attention if irritation persists.

1. Rinse with water for 15+ minutes.
2. Remove contact lenses.
3. Get medical attention.

1. Do NOT induce vomiting.
2. Rinse mouth with water.

3. Get immediate medical attention.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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